Cas no 2138241-71-9 (5-[2-(1-methyl-1H-imidazol-2-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-[2-(1-methyl-1H-imidazol-2-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2138241-71-9
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6394803
• PubChem ID: 165452463
• Update Time: 2025-05-22

5-[2-(1-methyl-1H-imidazol-2-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-[2-(1-methyl-1H-imidazol-2-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol
• 2138241-71-9
• EN300-742770

• Inchi： 1S/C11H17N3O/c1-14-5-4-13-11(14)3-2-9-6-10(15)8-12-7-9/h4-6,10,12,15H,2-3,7-8H2,1H3
• InChI Key： GUIJPTMGEAMVIO-UHFFFAOYSA-N
• SMILES： OC1C=C(CNC1)CCC1=NC=CN1C

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 50.1Ų

Additional information on 5-[2-(1-methyl-1H-imidazol-2-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol

5-[2-(1-methyl-1H-imidazol-2-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol: A Comprehensive Overview

The compound CAS No. 2138241-71-9, also known as 5-[2-(1-methyl-1H-imidazol-2-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyridines, which are well-known for their structural versatility and biological activities. The molecule's structure features a tetrahydropyridine ring system with a substituted imidazole group, making it a unique candidate for further exploration in drug discovery and chemical synthesis.

Recent studies have highlighted the importance of tetrahydropyridines in the development of novel therapeutic agents. The presence of the imidazole moiety in this compound adds another layer of complexity and functionality. Imidazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the molecule's pharmacokinetic properties. This makes 5-[2-(1-methyl-1H-imidazol-2-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol an interesting target for researchers exploring drug delivery systems and bioavailability enhancement.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, recent advancements in transition metal-catalyzed cross-coupling reactions have enabled more efficient syntheses of similar tetrahydropyridine derivatives. These methods not only improve the scalability of the synthesis but also pave the way for large-scale production if needed.

In terms of biological activity, preliminary studies suggest that 5-[2-(1-methyl-1H-imidazol-2-yl)ethyl]-1,2,3,6-tetrahydropyridin-3-ol exhibits promising properties in vitro. Specifically, it has shown moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. This observation aligns with the broader trend of tetrahydropyridines being investigated as potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The structural flexibility of this compound also makes it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying the substituents on the imidazole ring or altering the tetrahydropyridine framework, researchers can potentially unlock new therapeutic applications. Recent studies have demonstrated that subtle changes in the molecular architecture can lead to significant improvements in both potency and selectivity.

From an environmental standpoint, the synthesis and application of CAS No. 2138241-71 have been designed with sustainability in mind. Green chemistry principles have been integrated into the synthetic protocols to minimize waste and reduce the environmental footprint. This approach not only aligns with current regulatory standards but also supports the growing demand for eco-friendly chemical processes.

In conclusion, 5-[2-(1-methyl-1H-imidazol-2-y)l)ethyl]- ----tetrahydro pyridin - 3 - ol represents a compelling example of how modern chemical research can lead to innovative compounds with diverse applications. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of advancements in medicinal chemistry and pharmacology.